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Compound of Interest

Compound Name: Propylamine Hydroiodide

CAS No.: 14488-45-0

Cat. No.: B1434584

Get Quote

Technical Guide: Propylamine Hydroiodide (PAI)
Physicochemical Profile, Operational Safety, and
Synthesis Protocols
Executive Summary
Propylamine Hydroiodide (PAI), also known as

-Propylammonium Iodide, is a critical organic halide precursor primarily utilized in the synthesis
of Perovskite Solar Cells (PSCs) and Light Emitting Diodes (LEDs).[1][2][3][4] It functions as a
bulky cation to induce 2D or quasi-2D perovskite lattice structures, significantly enhancing
moisture stability and defect passivation in photovoltaic devices.

While often categorized generically as an alkylammonium salt, PAI presents specific stability

challenges—notably hygroscopicity and photo-oxidation—that directly impact experimental

reproducibility. This guide synthesizes standard safety data with field-proven handling protocols

for high-purity applications.
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Part 1: Chemical Identity & Physicochemical Profiling
Purity Criticality: In photovoltaic applications, purity <99.5% introduces deep-level trap states,

reducing carrier lifetime. The presence of free iodine (

) (indicated by yellowing) acts as a recombination center, severely degrading device
performance.

Property Specification Technical Note

IUPAC Name Propan-1-amine hydroiodide -

Formula Often written as

Molar Mass 187.02 g/mol
Stoichiometry critical for

precursor solutions

Appearance White crystalline powder

Yellow/Orange indicates

oxidation (

→

)

Melting Point ~190°C
Decomposition often occurs

near MP

Solubility
High: Ethanol, DMF, DMSO,

Water

Low: Diethyl ether, Toluene

(used for washing)

Hygroscopicity High
Rapidly absorbs atmospheric

moisture

Part 2: Hazard Characterization (GHS/CLP)
Unlike inert salts, PAI is a distinct irritant due to the equilibrium potential to release hydroiodic

acid and propylamine upon hydrolysis or thermal decomposition.

Signal Word:WARNING
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Hazard Code Description Mechanism of Action

H315 Causes skin irritation
Acidic hydrolysis on moist skin

surfaces.

H319 Causes serious eye irritation

Corrosive damage to mucous

membranes via iodide/amine

interaction.

H335 May cause respiratory irritation
Inhalation of dust triggers

bronchial inflammation.

Precautionary Response (P-Codes):

P261: Avoid breathing dust/fume.[5][6]

P280: Wear protective gloves/eye protection (Nitrile gloves >0.11mm recommended).

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[6] Remove

contact lenses.[6]

Part 3: Storage, Stability & Degradation Mechanisms
The "Why" Behind the Protocol: Standard storage (Room Temp, Desiccator) is often insufficient

for "Device Grade" PAI. The iodide ion (

) is photosensitive and prone to oxidation.

Moisture Attack: Water molecules intercalate into the crystal lattice, causing clumping. This

alters the stoichiometry when weighing for precursor solutions (

: PAI ratio shifts).

Photo-Oxidation: Exposure to UV/Blue light in the presence of oxygen accelerates the

formation of triiodide (

) and free iodine (

).
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Degradation Pathway Visualization:
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Figure 1: Environmental degradation pathway of Propylamine Hydroiodide. The appearance

of yellow color confirms the presence of Iodine (

), rendering the material unsuitable for high-efficiency solar cells.

Part 4: Operational Protocol (Synthesis & Purification)
Context: Researchers often need to synthesize PAI fresh to ensure stoichiometry, as

commercial batches may degrade during shipping.

Objective: Synthesize high-purity PAI from Propylamine and Hydroiodic Acid.

Reagents:

Propylamine (

) [CAS: 107-10-8] (Keep cold).

Hydroiodic Acid (HI), 57% wt in water (stabilized).

Solvent: Ethanol (Absolute).

Wash Solvent: Diethyl Ether (Anhydrous).

Step-by-Step Workflow:

Setup (Ice Bath): Place a round-bottom flask containing ethanol (50 mL) in an ice bath (

). The reaction is highly exothermic.
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Amine Addition: Add Propylamine (1.0 eq) to the ethanol. Stir for 5 mins.

Acid Addition: Dropwise, add Hydroiodic Acid (1.05 eq - slight excess ensures full

protonation).

Observation: Solution should remain clear. If it turns yellow immediately, the HI source

may be degraded.

Reaction: Stir at

for 2 hours.

Evaporation: Rotary evaporate at

until a white precipitate forms.

Purification (The Critical Step):

Wash the solid 3x with Diethyl Ether.

Logic: PAI is insoluble in ether, but iodine (

) and residual amine are soluble. This removes impurities.

Drying: Vacuum oven at

for 12 hours. Store in

glovebox.

Self-Validating Workflow Diagram:
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Figure 2: Synthesis and purification workflow with built-in quality control checkpoints. The

"Ether Wash" is the critical step for removing oxidative impurities.

Part 5: Emergency Response
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Fire: PAI emits toxic fumes of Nitrogen Oxides (

) and Hydrogen Iodide (

) under fire conditions. Use dry chemical or

.[6] Do not use high-pressure water jets (spreads the chemical).

Spill: Do not sweep dry dust (inhalation risk). Dampen with inert oil or cover with sand, then

scoop into a waste container. Neutralize surface with dilute sodium thiosulfate (neutralizes

iodine residues).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. Enhancing Perovskite Solar Cell Performance through Propylamine Hydroiodide
Passivation - PubMed [pubmed.ncbi.nlm.nih.gov]

3. mdpi.com [mdpi.com]

4. ossila.com [ossila.com]

5. Propylamine - Wikipedia [en.wikipedia.org]

6. nmu-mi.newlook.safecollegessds.com [nmu-mi.newlook.safecollegessds.com]

To cite this document: BenchChem. [Propylamine Hydroiodide material safety data sheet
(MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://nmu-mi.newlook.safecollegessds.com/document/repo/05546ead-cfd8-4118-b287-aefb621b1b81
https://www.benchchem.com/product/b1434584/docs?utm_src=pdf-body#propylamine-hydroiodide-material-safety-data-sheet-msds
https://pubchem.ncbi.nlm.nih.gov/compound/Propylamine-Hydroiodide
https://www.benchchem.com/product/b1434584/docs?utm_src=pdf-body#propylamine-hydroiodide-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1434584/docs?utm_src=pdf-body#propylamine-hydroiodide-material-safety-data-sheet-msds
https://www.researchgate.net/publication/383546330_Enhancing_Perovskite_Solar_Cell_Performance_through_Propylamine_Hydroiodide_Passivation
https://pubmed.ncbi.nlm.nih.gov/39269078/
https://www.mdpi.com/2079-4991/14/17/1416
https://www.mdpi.com/1996-1944/17/17/4243
https://www.benchchem.com/product/b1434584?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/383546330_Enhancing_Perovskite_Solar_Cell_Performance_through_Propylamine_Hydroiodide_Passivation
https://pubmed.ncbi.nlm.nih.gov/39269078/
https://pubmed.ncbi.nlm.nih.gov/39269078/
https://www.mdpi.com/2079-4991/14/17/1416
https://www.ossila.com/products/n-propylammonium-iodide
https://en.wikipedia.org/wiki/Propylamine
https://nmu-mi.newlook.safecollegessds.com/document/repo/05546ead-cfd8-4118-b287-aefb621b1b81
https://www.benchchem.com/product/b1434584/docs#propylamine-hydroiodide-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1434584/docs#propylamine-hydroiodide-material-safety-data-sheet-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1434584?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1434584/docs#propylamine-hydroiodide-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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